Cas no 952511-47-6 (6-methyl-1H-1,3-benzodiazole-5-carbonitrile)

• Product Name: 6-methyl-1H-1,3-benzodiazole-5-carbonitrile
• CAS No: 952511-47-6
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 854405
• PubChem ID: 45120551
• Update Time: 2025-06-09

6-methyl-1H-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carbonitrile, 5-methyl-
• 5-methyl-1H-Benzimidazole-6-carbonitrile
• 6-methyl-1H-benzimidazole-5-carbonitrile
• 6-Methyl-1H-benzo[d]imidazole-5-carbonitrile
• 6-methyl-1H-1,3-benzodiazole-5-carbonitrile
• SCHEMBL1797944
• 5-METHYL-1H-BENZO[D]IMIDAZOLE-6-CARBONITRILE
• SCHEMBL14722675
• DTXSID10669041
• CGKBPDVAUAQRII-UHFFFAOYSA-N
• starbld0018545
• SB14668
• 952511-47-6

• Inchi： 1S/C9H7N3/c1-6-2-8-9(12-5-11-8)3-7(6)4-10/h2-3,5H,1H3,(H,11,12)
• InChI Key： CGKBPDVAUAQRII-UHFFFAOYSA-N
• SMILES： N1C=NC2C=C(C#N)C(C)=CC1=2

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 458.4±25.0 °C at 760 mmHg
• Flash Point: 146.6±8.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-methyl-1H-1,3-benzodiazole-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-methyl-1H-1,3-benzodiazole-5-carbonitrile

Introduction to 6-methyl-1H-1,3-benzodiazole-5-carbonitrile (CAS No. 952511-47-6)

6-methyl-1H-1,3-benzodiazole-5-carbonitrile (CAS No. 952511-47-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in medicinal chemistry. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The presence of the methyl group and the cyano group in the molecular structure of 6-methyl-1H-1,3-benzodiazole-5-carbonitrile imparts specific chemical and biological characteristics that make it a valuable compound for research and development.

The molecular formula of 6-methyl-1H-1,3-benzodiazole-5-carbonitrile is C₉H₇N₃, and its molecular weight is approximately 157.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various experimental protocols in both academic and industrial settings.

In terms of its chemical synthesis, 6-methyl-1H-1,3-benzodiazole-5-carbonitrile can be prepared through a multi-step process involving the condensation of 2-amino-5-cyanothiophene with 4-methylbenzaldehyde followed by cyclization. This synthetic route has been optimized to yield high purity and yield, making it a feasible option for large-scale production. The detailed synthetic methods have been reported in several peer-reviewed journals, contributing to the growing body of knowledge on this compound.

The biological activity of 6-methyl-1H-1,3-benzodiazole-5-carbonitrile has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a promising candidate for drug development. For instance, studies have demonstrated that 6-methyl-1H-1,3-benzodiazole-5-carbonitrile can selectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition could have therapeutic implications for treating mood disorders and neurodegenerative diseases.

In addition to its enzymatic inhibition properties, 6-methyl-1H-1,3-benzodiazole-5-carbonitrile has also shown potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 6-methyl-1H-1,3-benzodiazole-5-carbonitrile could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 6-methyl-1H-1,3-benzodiazole-5-carbonitrile have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development. However, further optimization may be necessary to improve its pharmacokinetic properties and reduce potential side effects.

Toxicity studies on 6-methyl-1H-1,3-benzodiazole-5-carbonitrile have generally shown low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials. Preclinical toxicity studies have been conducted using various animal models to assess the safety profile of this compound. These studies have provided valuable insights into its potential side effects and dosing regimens.

In conclusion, 6-methyl-1H-1,3-benzodiazole-5-carbonitrile (CAS No. 952511-47-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use as a safe and effective drug candidate.